Cas no 2137596-29-1 (Benzonitrile, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]-)

• Product Name: Benzonitrile, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]-
• CAS No: 2137596-29-1
• MF: C₁₀H₅F₃N₄
• MW: 238.168711423874
• CID: 5268552
• Update Time: 2025-05-26

Benzonitrile, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]benzonitrile
• 4-[5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]benzonitrile
• Benzonitrile, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]-

• Inchi： 1S/C10H5F3N4/c11-10(12,13)9-15-8(16-17-9)7-3-1-6(5-14)2-4-7/h1-4H,(H,15,16,17)
• InChI Key： SKPRVQXNTBSKIK-UHFFFAOYSA-N
• SMILES： FC(C1=NC(C2C=CC(C#N)=CC=2)=NN1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 2.3
• Topological Polar Surface Area: 65.4

Additional information on Benzonitrile, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]-

Introduction to CAS No. 2137596-29-1: Benzonitrile, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]

The compound with CAS No. 2137596-29-1, commonly referred to as Benzonitrile, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl], is a highly specialized organic chemical with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields such as pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure combines a benzonitrile group with a substituted triazole ring, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of Benzonitrile derivatives in the development of bioactive compounds. The presence of the trifluoromethyl group within the triazole ring introduces significant electronic and steric effects, which can enhance the compound's stability and reactivity. Researchers have explored its role as an intermediate in the synthesis of novel drugs targeting specific biological pathways. For instance, its ability to act as a ligand in metalloenzyme inhibition has been extensively investigated, offering promising leads for anti-cancer drug development.

In the context of agrochemicals, Benzonitrile derivatives have shown potential as fungicides and insecticides due to their ability to disrupt key biochemical processes in pests and pathogens. The incorporation of the triazole moiety enhances the compound's bioavailability and selectivity, making it a valuable candidate for sustainable agricultural solutions. Recent field trials have demonstrated its efficacy in controlling plant diseases caused by fungal pathogens without adverse environmental impacts.

The synthesis of CAS No. 2137596-29-1 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has enabled efficient construction of the benzonitrile-triazole framework. This approach not only improves yield but also ensures high purity, which is critical for downstream applications in pharmaceuticals and biotechnology.

From a toxicological perspective, studies on Benzonitrile derivatives have revealed low acute toxicity profiles under controlled conditions. However, long-term exposure studies are still underway to fully understand its safety profile for human use. Regulatory agencies are closely monitoring these developments to ensure compliance with global safety standards.

In conclusion, CAS No. 2137596-29-1, or Benzonitrile, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl], represents a cutting-edge chemical entity with diverse applications across multiple industries. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and agricultural chemistry. As ongoing research continues to uncover new potentials for this compound, its role in advancing modern science is expected to grow significantly.